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Compound of Interest

Compound Name: Isobutyloxirane

CAS No.: 23850-78-4

Cat. No.: B1605016

Get Quote

STOP AND READ: Isobutyloxirane (CAS 558-30-5) is not a standard organic solvent. It is a

strained-ring epoxide with two critical properties that dictate its disposal:

High Volatility (BP ~52°C): It vaporizes rapidly at room temperature.

Extreme Reactivity: It is an alkylating agent that can polymerize violently or explode if mixed

with acids, bases, or amines.

Core Rule: Never dispose of Isobutyloxirane down the drain. Never mix with "General Organic

Waste" without verifying the absence of acidic/basic contaminants.

Chemical Characterization & Hazard Profile
Understanding the physical properties is the first step to safe handling. Isobutyloxirane’s low

flash point combined with its low boiling point creates a significant flammability hazard during

transfer and disposal.
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Property Value Operational Implication

CAS Number 558-30-5
Use for waste labeling and

inventory tracking.

Synonyms
1,2-Epoxy-2-methylpropane;

2,2-Dimethyloxirane

Verify labels; older bottles may

use synonyms.[1]

Flash Point -32°C (-26.5°F)
DANGER: Vapors can ignite at

freezer temperatures.

Boiling Point 50–52°C
High vapor pressure; keep

containers sealed and cool.

Reactivity High (Strained Ring)

Susceptible to nucleophilic

attack; polymerizes with Lewis

acids.

Waste Code (RCRA) D001 (Ignitable)
Primary classification for waste

manifesting.

Disposal Decision Workflow
Do not treat all waste equally. Use this logic flow to determine whether to sequester the waste

for professional pickup (Bulk) or deactivate it in-lab (Trace/Glassware).
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Waste Generation Source

Assess Volume & State

Bulk Liquid (>10 mL)
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High Volume

Trace Residue / Glassware
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Residue Only
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NO Acids/Bases/Amines

In-Lab Chemical Deactivation
(Hydrolysis Protocol)

If Permitted by EHS

Segregate into
Non-Halogenated Waste

Professional Incineration
(TSDF)

If Compatible

Dispose as Glycol Waste

Click to download full resolution via product page

Figure 1: Decision matrix for segregating bulk waste from trace residues safe for deactivation.

Protocol A: Bulk Waste Segregation (Primary
Method)
For any quantity exceeding 10 mL or expired stock bottles, do not attempt in-lab deactivation.

The exotherm generated can boil the solvent, releasing toxic, flammable vapors.
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Container Selection: Use a dedicated High-Density Polyethylene (HDPE) or steel solvent

drum. Avoid glass for large volumes to prevent breakage.

Labeling: Mark clearly as "Hazardous Waste - Flammable - Toxic." Explicitly write

"CONTAINS EPOXIDES" to warn waste handlers of reactivity.

Segregation (Critical):

Do NOT Mix With: Acids (sulfuric, hydrochloric), Bases (hydroxides, amines), or Oxidizers

(peroxides).

Safe Mix: Compatible with non-halogenated organic solvents like hexane or toluene,

provided they are neutral.

Storage: Store in a flammable safety cabinet until pickup. Ensure the cap is vented or check

regularly for pressure buildup if stored in warm conditions.

Protocol B: In-Lab Deactivation (Trace Amounts
Only)
Scope: This procedure is strictly for cleaning glassware, syringes, or neutralizing spills less

than 10 mL. Mechanism: Acid-catalyzed hydrolysis opens the epoxide ring to form 2-methyl-

1,2-propanediol, which is significantly less volatile and less toxic.

Reagents:

5% Sulfuric Acid (

) or concentrated Sodium Bisulfite solution.

Ice bath.

Step-by-Step Procedure:

Setup: Perform all work in a functioning fume hood.

Cooling: Place the glassware or vessel containing the isobutyloxirane residue into an ice

bath. Reason: The hydrolysis reaction is exothermic. Without cooling, the heat will vaporize
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the unreacted epoxide.

Addition: Slowly add the 5% acid solution dropwise.

Ratio: Use at least a 10:1 excess of aqueous acid to epoxide.

Reaction Time: Allow the mixture to stir or sit in the ice bath for 30 minutes, then warm to

room temperature for 1 hour.

Verification: Check pH. If highly acidic, neutralize with sodium bicarbonate.

Final Disposal: The resulting solution (glycol) should be disposed of as non-hazardous

aqueous waste or organic waste depending on local municipal codes. Do not pour down the

drain unless explicitly authorized by your facility's wastewater permit.

Emergency Response: Spills
If a bottle breaks outside a fume hood:

Evacuate: The flash point is -32°C. Immediate ignition risk.

Ventilate: Open windows if safe; maximize building exhaust.

Absorb:

USE: Vermiculite, dry sand, or commercial non-combustible spill pads.

DO NOT USE: Sawdust or paper towels (Combustible materials + Epoxide = Fire Hazard).

Disposal: Shovel saturated absorbent into a spark-proof container and seal immediately.

References
National Library of Medicine (PubChem).Compound Summary: Isobutyloxirane (CAS 558-

30-5). [Link]

National Research Council.Prudent Practices in the Laboratory: Handling and Management

of Chemical Hazards.[2] (Refer to Chapter 7 for Epoxide Management). [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

2. reed.edu [reed.edu]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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